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Compound of Interest

Compound Name: p-Tolyl benzoate

Cat. No.: B1584696 Get Quote

An In-depth Technical Guide to p-Tolyl Benzoate
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of p-Tolyl benzoate, an aromatic

ester with significant applications in organic synthesis, materials science, and as an

intermediate in the development of pharmaceutical compounds. This guide details its chemical

structure, physicochemical properties, reactivity, and established experimental protocols for its

synthesis and analysis.

Chemical Structure and Identification
p-Tolyl benzoate, systematically known as 4-methylphenyl benzoate, is an ester formed from

benzoic acid and p-cresol (4-methylphenol).[1] Its structure features a benzoate group attached

to a p-tolyl (4-methylphenyl) group through an ester linkage.[1] The dihedral angle between the

two aromatic rings is approximately 60.17 degrees.[2][3]
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Hydrolysis of p-Tolyl Benzoate

p-Tolyl Benzoate

H₂O (Acid/Base Catalyst)

Benzoic Acid p-Cresol

Workflow for p-Tolyl Benzoate Synthesis

1. Reactant Mixing
(Benzoic Acid, p-Cresol,

Catalyst, Toluene)

2. Reflux
(with Dean-Stark Trap)

3. Work-up
(Neutralization, Extraction)

4. Purification
(Recrystallization)

5. Analysis
(NMR, MP, IR)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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